Cas no 851509-26-7 (trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide)
Technical Introduction:
trans-(2S,4R)-4-Fluoropyrrolidine-2-carboxamide is a fluorinated pyrrolidine derivative with a well-defined stereochemistry, making it a valuable chiral building block in pharmaceutical and agrochemical synthesis. The trans configuration and fluorine substitution at the 4-position enhance its metabolic stability and bioavailability, while the carboxamide group offers versatility for further functionalization. This compound is particularly useful in the design of protease inhibitors, CNS-active molecules, and other bioactive compounds due to its rigid pyrrolidine scaffold and fluorine’s electron-withdrawing effects. Its high enantiomeric purity ensures reproducibility in asymmetric synthesis applications. Suitable for research in medicinal chemistry and drug development, it meets stringent quality standards for synthetic intermediates.
851509-26-7 structure
Product Name:trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide
CAS No:851509-26-7
MF:C5H9FN2O
MW:132.136164426804
MDL:MFCD19205724
CID:1025923
PubChem ID:55281179
Update Time:2025-10-14
trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- (2S,4R)-4-Fluoropyrrolidine-2-carboxamide
- (2S,4R)-4-Fluoro-2-pyrrolidinecarboxamide (ACI)
- 4-(4R)-Fluoro-2-(2S)-pyrrolidinecarboxamide
- rel-(2R,4S)-4-fluoropyrrolidine-2-carboxamide
- rac-(2R,4S)-4-Fluoropyrrolidine-2-carboxamide
- (4R)-4-Fluoro-L-prolinamide
- DTXSID70717370
- EN300-246260
- AKOS006338337
- Z1203582968
- SCHEMBL1025891
- 851509-26-7
- EN300-210432
- DB-327694
- trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide
-
- MDL: MFCD19205724
- Inchi: 1S/C5H9FN2O/c6-3-1-4(5(7)9)8-2-3/h3-4,8H,1-2H2,(H2,7,9)/t3-,4+/m1/s1
- InChI Key: UMTORPRXIWIVFS-DMTCNVIQSA-N
- SMILES: C([C@H]1NC[C@H](F)C1)(=O)N
Computed Properties
- Exact Mass: 132.06989108g/mol
- Monoisotopic Mass: 132.06989108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 55.1Ų
trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM196797-1g |
(2S,4R)-4-Fluoropyrrolidine-2-carboxamide |
851509-26-7 | 95% | 1g |
$729 | 2021-06-09 | |
| Chemenu | CM196797-1g |
(2S,4R)-4-Fluoropyrrolidine-2-carboxamide |
851509-26-7 | 95% | 1g |
$*** | 2023-05-29 | |
| TRC | S684583-2.5mg |
trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide |
851509-26-7 | 2.5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | S684583-5mg |
trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide |
851509-26-7 | 5mg |
$ 70.00 | 2022-06-03 | ||
| TRC | S684583-25mg |
trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide |
851509-26-7 | 25mg |
$ 275.00 | 2022-06-03 | ||
| Alichem | A109007617-1g |
(2S,4R)-4-Fluoropyrrolidine-2-carboxamide |
851509-26-7 | 95% | 1g |
$690.80 | 2023-08-31 | |
| Enamine | EN300-210432-0.05g |
(2S,4R)-4-fluoropyrrolidine-2-carboxamide |
851509-26-7 | 95% | 0.05g |
$170.0 | 2023-09-16 | |
| Enamine | EN300-210432-0.1g |
(2S,4R)-4-fluoropyrrolidine-2-carboxamide |
851509-26-7 | 95% | 0.1g |
$254.0 | 2023-09-16 | |
| Enamine | EN300-210432-0.25g |
(2S,4R)-4-fluoropyrrolidine-2-carboxamide |
851509-26-7 | 95% | 0.25g |
$362.0 | 2023-09-16 | |
| Enamine | EN300-210432-0.5g |
(2S,4R)-4-fluoropyrrolidine-2-carboxamide |
851509-26-7 | 95% | 0.5g |
$571.0 | 2023-09-16 |
trans-(2S,4R)-4-fluoropyrrolidine-2-carboxamide Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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